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Compound of Interest

Compound Name: Guazatine

Cat. No.: B1672436 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Guazatine, a fungicide that presents significant health risks.

Adherence to these procedural, step-by-step guidelines is critical to mitigate exposure and

ensure safe operational and disposal practices.

Guazatine is classified as a hazardous substance, with acute toxicity if inhaled, swallowed, or

in contact with skin.[1] It is also known to cause severe skin and eye damage.[1][2] Therefore,

the use of appropriate Personal Protective Equipment (PPE) is not merely a recommendation

but a mandatory safety protocol.

Recommended Personal Protective Equipment (PPE)
When handling Guazatine, a comprehensive PPE ensemble is required to provide head-to-toe

protection. This includes:

Respiratory Protection: Due to the risk of fatal inhalation, a NIOSH/MSHA-approved air-

purifying respirator is essential.[3] For situations with potential for high concentrations of

vapors or aerosols, a self-contained breathing apparatus is recommended. Work should

always be conducted in a well-ventilated area, preferably under a chemical fume hood.
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Eye and Face Protection: Safety glasses with side shields are the minimum requirement.

However, given that Guazatine can cause serious eye damage, chemical safety goggles or

a full-face shield are strongly recommended to protect against splashes.[2][4]

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory.[5] While specific materials are not

always detailed, nitrile or butyl rubber gloves are generally a good choice for handling

pesticides.[6] Always inspect gloves for any signs of degradation or perforation before use.

Protective Clothing: A chemical-resistant suit or coveralls should be worn to prevent skin

contact.[6][7] For tasks involving potential splashes, such as mixing or transferring, a

chemical-resistant apron should be worn over the suit.[7]

Footwear: Chemical-resistant footwear is necessary. In some cases, shoe covers may be

appropriate if there is a risk of spills.

Quantitative Safety Data
For a quick reference, the following table summarizes key quantitative safety information for

Guazatine.

Parameter Value Reference

Acute Toxicity (Oral)
Category 4: Harmful if

swallowed

Acute Toxicity (Inhalation) Category 1: Fatal if inhaled

Acute Toxicity (Dermal)
Category 4: Harmful in contact

with skin
[5]

Australian Acceptable Daily

Intake (ADI)
0.006 mg/kg/day [2]

Operational Plan for Safe Handling of Guazatine
A systematic approach to handling Guazatine, from receipt to disposal, is crucial for minimizing

risk.
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1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Store Guazatine in a tightly closed, original container in a dry, cool, and well-ventilated area.

The storage area should be locked and accessible only to authorized personnel.

Avoid storing with incompatible materials such as oxidizing agents, acids, and bases.[2]

2. Preparation and Handling:

Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible.

Always work within a designated area, preferably a chemical fume hood, to control vapor

and aerosol exposure.

Don the complete PPE ensemble as described above.

When preparing solutions, add Guazatine to the solvent slowly to avoid splashing.

Do not eat, drink, or smoke in the handling area.[2]

3. Spill Management:

In the event of a spill, evacuate the area and ensure proper ventilation.

Wearing appropriate PPE, contain the spill using an absorbent material.

Collect the spilled material and place it in a sealed, labeled container for hazardous waste

disposal.

Clean the spill area thoroughly with a suitable decontamination solution.

4. First Aid Measures:

Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[2]
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Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and water for at least 15 minutes. Seek medical attention.[2]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[2]

5. Disposal Plan:

All Guazatine waste, including empty containers and contaminated materials, must be

treated as hazardous waste.

Dispose of waste in accordance with local, state, and federal regulations. On-site disposal is

not acceptable.[2]

Contact a licensed professional waste disposal service for proper disposal.

Empty containers should be triple-rinsed (or equivalent) and punctured to prevent reuse

before disposal.[8]

Guazatine Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Guazatine, from

initial preparation to final disposal.
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Caption: Logical workflow for the safe handling of Guazatine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Guazatine | C18H41N7 | CID 3526 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. pestgenie.com.au [pestgenie.com.au]

3. accustandard.com [accustandard.com]

4. hpc-standards.com [hpc-standards.com]

5. hpc-standards.com [hpc-standards.com]

6. osha.oregon.gov [osha.oregon.gov]

7. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]

8. PI-18/PI010: Proper Disposal of Pesticide Waste [edis.ifas.ufl.edu]

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Personal Protective Equipment for Handling Guazatine]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1672436#personal-protective-
equipment-for-handling-guazatine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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